2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H23FN4O2/c21-18-6-2-1-4-15(18)13-25-10-9-24(14-17(25)8-11-26)12-16-5-3-7-19-20(16)23-27-22-19/h1-7,17,26H,8-14H2
• InChI Key: DDQDGZKHPXYEGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=CC=CC3=NON=C32)CCO)CC4=CC=CC=C4F
• Molecular Formula: C20H23FN4O2
• Molecular Weight: 370.4 g/mol

Description

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol, also known as BPE, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPE is a synthetic compound that belongs to the class of piperazine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is not fully understood. However, it has been suggested that this compound may act as a partial agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound may also interact with other neurotransmitter systems, such as the GABAergic and glutamatergic systems, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood, motivation, and pleasure. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in animal studies. Additionally, this compound has not been extensively studied for its potential toxicity, and caution should be exercised when handling this compound.

Future Directions

There are several future directions for research on 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol. One area of research is to further elucidate its mechanism of action and identify its molecular targets. This could lead to the development of more selective and potent compounds that target specific neurotransmitter systems. Another area of research is to investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, more studies are needed to evaluate the safety and toxicity of this compound in animal models and humans.

Synthesis Methods

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol can be synthesized by the reaction of 2-(2-fluorobenzyl)piperazine with 4-(2,1,3-benzoxadiazol-4-ylmethyl)phenol in the presence of a suitable catalyst. The reaction yields this compound as a white crystalline solid with a melting point of 173-175°C.

Scientific Research Applications

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been shown to have anticonvulsant activity and may be useful in the treatment of epilepsy.